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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial grades,

purity levels, and analytical methodologies for 1-tetradecene. The information is tailored for

professionals in research, scientific, and drug development fields where a thorough

understanding of material quality is paramount.

Commercial Grades and Specifications
1-Tetradecene is commercially available in various grades, each defined by its purity and

impurity profile. The selection of a specific grade is critical as it directly impacts the outcome of

chemical reactions and the quality of the final products. High-purity grades are essential for

applications requiring stringent quality control, such as in the synthesis of pharmaceuticals,

specialty polymers, and research chemicals.

The following table summarizes the common commercial grades of 1-tetradecene and their

typical specifications.
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Grade Purity (%)
Key Characteristics &

Typical Applications

Technical Grade 90 - 96

Suitable for general industrial

applications such as the

production of surfactants,

lubricants, and as a chemical

intermediate where high purity

is not a critical factor.[1][2]

Standard Grade ≥ 97

A versatile grade for a wide

range of chemical syntheses,

including the production of

detergents, plasticizers, and

agrochemicals.[3]

High-Purity Grade ≥ 99

Intended for applications

demanding low levels of

impurities, such as in the

manufacturing of specialty

polymers, fine chemicals, and

as a monomer in

polymerization reactions.

Ultra-High Purity / Analytical

Standard
> 99.5

Primarily used as a reference

standard in analytical

chemistry, for research and

development purposes, and in

the synthesis of high-value

compounds where impurity

profiles must be meticulously

controlled.[1]

Impurity Profile
The impurity profile of 1-tetradecene is largely dependent on the manufacturing process, which

typically involves the oligomerization of ethylene using a Ziegler-Natta catalyst. The most
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common impurities are other alpha-olefins with different carbon chain lengths, internal isomers

of tetradecene, and saturated hydrocarbons (paraffins).

Below is a table detailing a typical impurity profile for a commercial C14-C16 alpha-olefin blend,

which provides insight into the types of impurities that may be present in 1-tetradecene.

Impurity
Typical Concentration (wt.

%)
Significance

C12 Alpha-Olefin < 1.0

Can influence the properties of

resulting polymers and

surfactants.

C16 Alpha-Olefin < 2.0

Affects the molecular weight

distribution in polymerization

reactions.

C18 and higher Alpha-Olefins < 0.1

Can act as chain terminators

or alter the physical properties

of the final product.

Vinylidene (internal olefin) < 6.0

Less reactive than alpha-

olefins, potentially leading to

incomplete reactions.

cis- & trans-2-Tetradecene < 0.34

Isomers with different reactivity

that can affect reaction kinetics

and product selectivity.

Paraffins < 0.34

Inert compounds that can

accumulate in recycle streams

and reduce overall process

efficiency.

Source: Based on a representative Certificate of Analysis for a C14-C16 blend.[4]

Analytical Methodologies for Purity Determination
Gas chromatography (GC) is the industry-standard technique for determining the purity of 1-
tetradecene and quantifying its impurities. The method separates components of a mixture
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based on their boiling points and interaction with the stationary phase of the GC column,

allowing for precise identification and quantification.

Experimental Protocol: Purity Analysis by Gas
Chromatography (GC)
The following is a representative protocol for the analysis of 1-tetradecene purity by GC with a

Flame Ionization Detector (FID). This protocol is based on general principles of hydrocarbon

analysis and should be optimized and validated for specific laboratory conditions and

instrumentation.

Objective: To determine the purity of a 1-tetradecene sample and to identify and quantify

impurities.

Instrumentation and Materials:

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

Capillary Column: e.g., Agilent HP-INNOWax, 60 m x 0.32 mm, 0.5 µm film thickness or

equivalent non-polar column.[5]

Carrier Gas: Helium (high purity)

Sample: 1-Tetradecene

Solvent: Hexane or other suitable volatile solvent (high purity)

Microsyringe for sample injection

GC Parameters:
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Parameter Value

Inlet Split/Splitless, 100:1 split ratio, 270 °C[5]

Injection Volume 0.5 µL[5]

Carrier Gas Flow 2.1 mL/min (Constant Flow)[5]

Oven Program
Initial: 60 °C, hold for 10 minRamp: 5 °C/min to

150 °C, hold for 10 min[5]

Detector Flame Ionization Detector (FID), 300 °C[5]

Procedure:

Sample Preparation: Prepare a dilute solution of the 1-tetradecene sample in the chosen

solvent (e.g., 1% v/v).

Instrument Setup: Set up the GC according to the parameters listed in the table above.

Injection: Inject the prepared sample into the GC.

Data Acquisition: Record the chromatogram.

Data Analysis:

Identify the main peak corresponding to 1-tetradecene based on its retention time, which

can be confirmed by running a certified reference standard.

Identify impurity peaks.

Calculate the area of each peak.

Determine the percentage purity by dividing the area of the 1-tetradecene peak by the

total area of all peaks (excluding the solvent peak) and multiplying by 100.

Purity Calculation:

Percent Purity (%) = (Area of 1-Tetradecene Peak / Total Area of All Peaks) x 100
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Visualizing Experimental and Logical Workflows
To further clarify the processes involved in the quality assessment and application of 1-
tetradecene, the following diagrams have been generated using the DOT language.

Sample Preparation

GC Analysis

Data Analysis

Result

1-Tetradecene Sample

Dilute with Solvent

Inject into GC

Chromatographic Separation

FID Detection

Obtain Chromatogram

Integrate Peak Areas

Calculate % Purity

Purity Report

Click to download full resolution via product page
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Caption: Experimental workflow for the purity analysis of 1-Tetradecene by Gas
Chromatography.

Caption: Logical workflow for selecting the appropriate commercial grade of 1-Tetradecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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